Cas no 104054-27-5 (Atipamezole)

Atipamezole is a selective alpha-2 adrenergic receptor antagonist primarily used in veterinary medicine to reverse the sedative and analgesic effects of alpha-2 agonists such as medetomidine and dexmedetomidine. Its high specificity and rapid action make it a valuable tool for precise control of sedation recovery. Atipamezole exhibits a favorable pharmacokinetic profile, ensuring efficient reversal without significant cardiovascular side effects. Its chemical stability and compatibility with common formulations further enhance its utility in clinical settings. The compound is widely recognized for its reliability in restoring physiological parameters to baseline, supporting safe and effective post-procedural recovery in animals.
Atipamezole structure
Atipamezole structure
Product Name:Atipamezole
CAS No:104054-27-5
MF:C14H16N2
MW:212.290243148804
MDL:MFCD00864502
CID:62446
PubChem ID:71310
Update Time:2025-05-21

Atipamezole Chemical and Physical Properties

Names and Identifiers

    • Atipamezole
    • 4-(2-Ethyl-2-indanyl)imidazole
    • 4-(2-Ethyl-2,3-dihydro-1H-inden-2-yl)-1H-imidazole
    • 1H-Imidazole, 4-(2-ethyl-2,3-dihydro-1H-inden-2-yl)-
    • 5-(2-ethyl-1,3-dihydroinden-2-yl)-1H-imidazole
    • 1H-Imidazole,4-(2-ethyl-2,3-dihydro-1H-inden-2-yl)
    • Antisedan
    • Atipamezol [Spanish]
    • Atipamezolum [Latin]
    • MPV1248
    • MPV-1248
    • UNII-03N9U5JAF6
    • MPV 1248
    • 03N9U5JAF6
    • 5-(2-ethyl-2,3-dihydro-1H-inden-2-yl)-1H-imidazole
    • Zeolite, type: ZSM-5
    • DSSTox_CID_29061
    • DSSTox_RID_83274
    • DSSTox_GSID_49135
    • antipamezole
    • Atipamezolum
    • Atipamezol
    • C14H16N2
    • 4-(
    • A26271
    • Q413894
    • ATIPAMEZOLE [USAN]
    • ATIPAMEZOLE [INN]
    • Atipamezolum (Latin)
    • BDBM81807
    • 4719B
    • 104054-27-5
    • HY-12380A
    • Tox21_113005_1
    • CS-3390
    • PDSP2_001566
    • NCGC00182707-03
    • SR-01000944943-1
    • GTPL12576
    • AC-1614
    • CAS_104054-27-5
    • AS-56282
    • ATIPAMEZOLE [MART.]
    • CAS-104054-27-5
    • s4650
    • CHEMBL353972
    • DB11481
    • SR-01000944943
    • Atipamezole (USAN/INN)
    • Atipamezole, >=98% (HPLC)
    • Tox21_113005
    • Antisedan (TN)
    • ZEOLITE, TYPE
    • NSC_71310
    • AKOS015900246
    • D03002
    • HMS3885F14
    • L000823
    • ATIPAMEZOLE [MI]
    • NS00069974
    • J-513300
    • AMY10902
    • BCP02215
    • NCGC00182707-02
    • 4-(2-ethyl-2-indanyl)imidazole.
    • DTXCID9029061
    • SCHEMBL304971
    • AKOS032960366
    • Atipamezole [USAN:INN:BAN]
    • PDSP1_001582
    • NS00134266
    • MFCD00864502
    • Atipamezole Base
    • 308081-08-5
    • ATIPAMEZOLE (MART.)
    • DTXSID2049135
    • NCGC00182707-01
    • FT-0603697
    • CCG-266667
    • A11849
    • 1H-imidazole, 5-(2-ethyl-2,3-dihydro-1H-inden-2-yl)-; 4-(2-Ethyl-2,3-dihydro-1H-inden-2-yl)-1H-imidazole; 5-(2-Ethyl-2,3-dihydro-1H-inden-2-yl)-1H-imidazole
    • 4-(2-Ethyl-2,3-dihydro-1H-inden-2-yl)-1H-imidazole; MPV 1248
    • CHEBI:230832
    • GLXC-25083
    • Atipamezole?
    • A3259
    • BRD-K39252998-003-01-5
    • MDL: MFCD00864502
    • Inchi: 1S/C14H16N2/c1-2-14(13-9-15-10-16-13)7-11-5-3-4-6-12(11)8-14/h3-6,9-10H,2,7-8H2,1H3,(H,15,16)
    • InChI Key: HSWPZIDYAHLZDD-UHFFFAOYSA-N
    • SMILES: N1C=NC=C1C1(CC)CC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 212.13100
  • Monoisotopic Mass: 212.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 3

Experimental Properties

  • Color/Form: 灰白色至淡 黄色晶体粉末
  • Density: 1.115
  • Boiling Point: 367.1°C at 760 mmHg
  • Flash Point: 178 °C
  • Refractive Index: 1.594
  • Solubility: DMSO: ≥30mg/mL
  • PSA: 28.68000
  • LogP: 2.85630
  • Solubility: DMSO: ≥30mg/mL

Atipamezole Security Information

  • Signal Word:Warning
  • Hazard Statement: H317-H319
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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Atipamezole Related Literature

Additional information on Atipamezole

Atipamezole and CAS No. 104054-27-5: A Comprehensive Overview

Atipamezole, a synthetic compound with the chemical name 1-[2-(2-furylthio)ethyl]-4-(2-methylphenyl)piperazine dihydrochloride, is widely recognized for its pharmacological properties and applications in the field of neuroscience. The compound is identified by its unique Chemical Abstracts Service (CAS) number, CAS No. 104054-27-5, which serves as a critical identifier in scientific literature and regulatory documentation. This introduction delves into the compound's structure, mechanism of action, clinical applications, and recent advancements in research, providing a comprehensive understanding of its significance in modern medicine.

The molecular structure of Atipamezole consists of a piperazine ring substituted with a furylthioethyl group and a methylphenyl group. This specific arrangement contributes to its high affinity for certain neurotransmitter receptors, particularly the alpha-2 adrenergic receptor. The compound's dihydrochloride salt form enhances its solubility and bioavailability, making it suitable for various pharmaceutical formulations.

In clinical settings, Atipamezole is primarily utilized as an antidote for the effects of excessive exposure to clonidine, a medication commonly used to treat hypertension. Clonidine acts as an alpha-2 adrenergic agonist, and its overdose can lead to symptoms such as hypotension, bradycardia, and sedation. Atipamezole counteracts these effects by competitively binding to alpha-2 receptors, thereby reversing the pharmacological actions of clonidine. This mechanism has been extensively studied and validated in numerous clinical trials.

Recent research has expanded the understanding of Atipamezole's applications beyond its traditional use as an antidote. Studies have explored its potential in treating conditions related to neurotransmitter dysregulation. For instance, investigations suggest that Atipamezole may have neuroprotective properties, making it a candidate for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate alpha-2 adrenergic receptor activity could potentially mitigate the progression of these conditions by enhancing neuronal survival and function.

Moreover, emerging research indicates that Atipamezole might play a role in managing chronic pain syndromes. By interacting with alpha-2 adrenergic receptors in the central nervous system, the compound could modulate pain signaling pathways, offering a novel approach to pain management. Preclinical studies have demonstrated promising results in animal models, suggesting that Atipamezole could be effective in reducing chronic pain without the side effects associated with traditional analgesics.

The pharmacokinetic profile of Atipamezole is another area of interest in ongoing research. Studies have shown that the compound exhibits rapid absorption and distribution upon administration, with a relatively short half-life. This characteristic makes it highly effective for acute treatment scenarios but may limit its use in long-term therapeutic regimens. Researchers are exploring ways to optimize the pharmacokinetic properties of Atipamezole through structural modifications or combination therapies to enhance its efficacy and duration of action.

Regulatory considerations also play a significant role in the development and application of Atipamezole. Regulatory agencies require extensive documentation demonstrating the safety and efficacy of new compounds before they can be approved for clinical use. The rigorous testing process ensures that Atipamezole meets high standards for therapeutic efficacy and patient safety. Recent approvals by regulatory bodies underscore the growing recognition of Atipamezole's potential in addressing unmet medical needs.

Future directions in Atipamezole research include exploring its role in neuromodulation therapies beyond its current applications. The compound's ability to modulate neurotransmitter activity suggests potential uses in treating conditions such as attention deficit hyperactivity disorder (ADHD) and sleep disorders like insomnia. By fine-tuning its pharmacological properties, researchers aim to develop more targeted therapies that leverage Atipamezole's unique mechanisms of action.

In conclusion, Atipamezole is a multifaceted compound with significant implications in both acute medical care and long-term therapeutic strategies. Its primary role as an antidote for clonidine overdose highlights its importance in emergency medicine, while emerging research suggests broader applications in neurodegenerative diseases and chronic pain management. As scientific understanding continues to evolve, Atipamezole is poised to play an increasingly important role in addressing complex neurological conditions.

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